Cas no 926222-73-3 (2-bromo-4-fluoro-5-sulfamoylbenzoic acid)

• Product Name: 2-bromo-4-fluoro-5-sulfamoylbenzoic acid
• CAS No: 926222-73-3
• MF: C₇H₅BrFNO₄S
• MW: 298.086303472519
• CID: 5235636
• PubChem ID: 16775188
• Update Time: 2025-11-05

2-bromo-4-fluoro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminosulfonyl)-2-bromo-4-fluoro-
• 2-bromo-4-fluoro-5-sulfamoylbenzoic acid

• Inchi： 1S/C7H5BrFNO4S/c8-4-2-5(9)6(15(10,13)14)1-3(4)7(11)12/h1-2H,(H,11,12)(H2,10,13,14)
• InChI Key： LQGPVZCVDCHJMI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=C(F)C=C1Br

Additional information on 2-bromo-4-fluoro-5-sulfamoylbenzoic acid

2-Bromo-4-Fluoro-5-Sulfamoylbenzoic Acid (CAS No. 926222-73-3)

2-Bromo-4-fluoro-5-sulfamoylbenzoic acid, also known by its CAS registry number 926222-73-3, is a synthetic organic compound with a complex aromatic structure. This compound belongs to the class of benzoic acids, which are widely studied in organic chemistry due to their versatility in various applications. The molecule features a bromine atom at position 2, a fluorine atom at position 4, and a sulfamoyl group (-SO₂NH₂) at position 5 on the benzene ring. These substituents significantly influence the compound's chemical reactivity, solubility, and biological activity.

The synthesis of 2-bromo-4-fluoro-5-sulfamoylbenzoic acid typically involves multi-step organic reactions, including nucleophilic aromatic substitution and sulfonation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for drug development. Its unique combination of halogen atoms and sulfonamide groups makes it an attractive candidate for targeting specific biological pathways. For instance, studies have demonstrated that 2-bromo-4-fluoro-5-sulfamoylbenzoic acid exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in cell signaling and proliferation.

Recent research has also focused on the environmental fate and toxicity of this compound. Preliminary data suggest that it undergoes slow biodegradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, further studies are needed to fully understand its ecological impact and potential risks to non-target organisms.

The structural versatility of 2-bromo-4-fluoro-5-sulfamoylbenzoic acid opens up opportunities for further functionalization and optimization. Chemists are actively exploring modifications to enhance its pharmacokinetic properties, such as improving bioavailability or reducing off-target effects. These efforts are supported by computational modeling techniques, which allow for rapid screening of potential analogs before experimental validation.

In conclusion, 2-bromo-4-fluoro-5-sulfamoylbenzoic acid (CAS No. 926222-73-3) is a valuable compound with significant potential in both academic research and industrial applications. Its unique chemical properties and diverse functional groups make it a compelling subject for further investigation across multiple disciplines.